Cas no 1210194-86-7 (8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran)

• Product Name: 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran
• CAS No: 1210194-86-7
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5705460
• PubChem ID: 45792151
• Update Time: 2025-05-20

8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-(chloromethyl)-3,4-dihydro-2H-chromene
• 8-chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran
• 1210194-86-7
• EN300-53347
• AKOS026728288
• SCHEMBL17030608
• 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran

• Inchi： 1S/C10H10Cl2O/c11-6-7-4-8-2-1-3-13-10(8)9(12)5-7/h4-5H,1-3,6H2
• InChI Key： UUSCXMZWCQVSOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=CC2=C1OCCC2

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran

Comprehensive Analysis of 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 1210194-86-7)

8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 1210194-86-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities. The presence of chloro and chloromethyl substituents in its structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

Researchers and industry professionals often search for "8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran uses" or "CAS 1210194-86-7 applications," reflecting the growing interest in its potential. Recent studies highlight its role as a building block for pharmaceutical intermediates, especially in the development of central nervous system (CNS) therapeutics. Its unique structural features allow for modifications that can enhance bioavailability and target specificity, making it a focal point in medicinal chemistry.

Another trending topic related to this compound is its relevance in green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are exploring eco-friendly methods to produce 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran. Questions like "How to synthesize 1210194-86-7 sustainably?" are frequently encountered in academic forums. Innovations such as catalytic chlorination and solvent-free reactions are being investigated to reduce waste and energy consumption during its production.

The compound's physicochemical properties also attract significant scrutiny. Its molecular weight, solubility, and stability under various conditions are critical for industrial applications. For instance, its lipophilicity makes it suitable for formulations requiring enhanced membrane permeability, a key factor in drug delivery systems. These attributes are often discussed in queries like "1210194-86-7 solubility in organic solvents" or "8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran stability studies."

In the context of intellectual property, CAS No. 1210194-86-7 has been referenced in several patents, particularly in drug development and material science. Companies and researchers frequently search for "1210194-86-7 patent applications" to identify potential collaborations or licensing opportunities. The compound's versatility in forming covalent bonds with other functional groups makes it a preferred choice for designing novel therapeutics and advanced materials.

From a safety and handling perspective, while 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran is not classified as hazardous under standard regulations, proper laboratory practices are essential. Queries such as "Is 1210194-86-7 toxic?" or "Handling precautions for chloromethyl benzopyran derivatives" are common among new researchers. Material Safety Data Sheets (MSDS) recommend using personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In summary, 8-Chloro-6-(chloromethyl)-3,4-dihydro-2H-1-benzopyran (CAS No. 1210194-86-7) is a multifaceted compound with broad applications in pharmaceuticals, material science, and green chemistry. Its structural uniqueness and adaptability continue to drive innovation, making it a subject of ongoing research and commercial interest. As the scientific community advances, this compound is likely to play an even more prominent role in addressing contemporary challenges in healthcare and sustainability.